ethyl ((3Z)-3-{[(4-hydroxy-3-methoxyphenyl)acetyl]hydrazono}-2-oxo-2,3-dihydro-1H-indol-1-yl)acetate

• CAS No.: 624726-32-5
• Molecular Formula: C21H21N3O6
• Molecular Weight: 411.4 g/mol
• IUPAC Name: ethyl 2-[2-hydroxy-3-[[2-(4-hydroxy-3-methoxyphenyl)acetyl]diazenyl]indol-1-yl]acetate
• InChI: InChI=1S/C21H21N3O6/c1-3-30-19(27)12-24-15-7-5-4-6-14(15)20(21(24)28)23-22-18(26)11-13-8-9-16(25)17(10-13)29-2/h4-10,25,28H,3,11-12H2,1-2H3
• InChI Key: ICVAKFWYWXVENS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=CC=CC=C2C(=C1O)N=NC(=O)CC3=CC(=C(C=C3)O)OC

Description

Ethyl ((3Z)-3-{[(4-hydroxy-3-methoxyphenyl)acetyl]hydrazono}-2-oxo-2,3-dihydro-1H-indol-1-yl)acetate is a complex organic compound with the molecular formula C21H21N3O6 and a molecular weight of 411.418 g/mol . This compound is characterized by its intricate structure, which includes an indole core, a hydrazone linkage, and a phenyl ring substituted with hydroxy and methoxy groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl ((3Z)-3-{[(4-hydroxy-3-methoxyphenyl)acetyl]hydrazono}-2-oxo-2,3-dihydro-1H-indol-1-yl)acetate typically involves multiple steps:

Formation of the Indole Core: The indole core can be synthesized through Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions.

Hydrazone Formation: The hydrazone linkage is formed by reacting the indole derivative with 4-hydroxy-3-methoxyphenylacetic acid hydrazide under mild acidic conditions.

Esterification: The final step involves esterification of the hydrazone derivative with ethyl acetate in the presence of a suitable catalyst such as sulfuric acid.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent product quality and yield. Optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for efficient industrial synthesis.

Chemical Reactions Analysis

Types of Reactions

Ethyl ((3Z)-3-{[(4-hydroxy-3-methoxyphenyl)acetyl]hydrazono}-2-oxo-2,3-dihydro-1H-indol-1-yl)acetate undergoes various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to a quinone using oxidizing agents like potassium permanganate.

Reduction: The hydrazone linkage can be reduced to a hydrazine derivative using reducing agents such as sodium borohydride.

Substitution: The methoxy group on the phenyl ring can undergo nucleophilic substitution reactions with strong nucleophiles like sodium ethoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an alkaline medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium ethoxide in ethanol.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Hydrazine derivatives.

Substitution: Ethoxy-substituted phenyl derivatives.

Scientific Research Applications

Ethyl ((3Z)-3-{[(4-hydroxy-3-methoxyphenyl)acetyl]hydrazono}-2-oxo-2,3-dihydro-1H-indol-1-yl)acetate has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of cancer and inflammatory diseases.

Industry: Utilized in the development of novel materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of ethyl ((3Z)-3-{[(4-hydroxy-3-methoxyphenyl)acetyl]hydrazono}-2-oxo-2,3-dihydro-1H-indol-1-yl)acetate involves its interaction with various molecular targets:

Molecular Targets: The compound can interact with enzymes and receptors involved in oxidative stress and inflammation.

Pathways Involved: It may modulate signaling pathways such as the NF-κB pathway, which is crucial in regulating immune responses and inflammation.

Comparison with Similar Compounds

Ethyl ((3Z)-3-{[(4-hydroxy-3-methoxyphenyl)acetyl]hydrazono}-2-oxo-2,3-dihydro-1H-indol-1-yl)acetate can be compared with similar compounds such as:

• Ethyl 4-hydroxy-3-methoxyphenylacetate : This compound lacks the indole core and hydrazone linkage, making it less complex.
• Ethyl 3-(4-hydroxy-3-methoxyphenyl)propanoate : This compound has a similar phenyl ring substitution but differs in the aliphatic chain and lacks the indole core.

Conclusion

This compound is a versatile compound with significant potential in various fields of scientific research. Its unique structure and reactivity make it a valuable tool for chemists, biologists, and medical researchers alike.